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Compound of Interest

Compound Name: Neuropeptide SF (mouse, rat)

Cat. No.: B561583 Get Quote

Navigating the Safe Handling of Neuropeptide
SF (Mouse, Rat)
Researchers and drug development professionals working with Neuropeptide SF (mouse, rat)
must adhere to stringent safety protocols to mitigate potential risks. This neuropeptide, an

agonist for neuropeptide FF receptors, is classified as harmful if swallowed and is very toxic to

aquatic life with long-lasting effects.[1] Proper personal protective equipment (PPE), handling

procedures, and disposal methods are paramount to ensure a safe laboratory environment.

Hazard Identification and Classification
Neuropeptide SF (mouse, rat) is categorized under the Globally Harmonized System (GHS)

with the following classifications:

Acute Toxicity, Oral (Category 4): Harmful if ingested.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b561583?utm_src=pdf-interest
https://www.benchchem.com/product/b561583?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC41688.html
https://www.benchchem.com/product/b561583?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC41688.html
https://dcchemicals.com/msds/MSDS_DC41688.html
https://dcchemicals.com/msds/MSDS_DC41688.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE) and Handling
When handling Neuropeptide SF, it is crucial to utilize appropriate personal protective

equipment to prevent exposure. Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Recommended PPE:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves should be inspected

before use and disposed of properly after handling the substance.

Body Protection: A laboratory coat should be worn. For larger quantities or in situations with

a higher risk of exposure, additional protective clothing may be necessary.

Handling Precautions:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where the neuropeptide is handled.[1]

Wash hands thoroughly after handling.[1]

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

If on Skin
Wash with plenty of water. Call a POISON

CENTER or doctor if you feel unwell.[2]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Storage and Disposal
Proper storage and disposal are essential to maintain the integrity of the neuropeptide and to

prevent environmental contamination.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is -20°C for long-term stability.[3]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[1]

Avoid release to the environment.[1][2] Collect any spillage.[1]

Follow all federal, state, and local regulations for hazardous waste disposal.

Experimental Workflow for Handling Neuropeptide
SF
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The following diagram outlines a typical workflow for handling Neuropeptide SF in a laboratory

setting, from preparation to disposal.
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Click to download full resolution via product page

Caption: A diagram illustrating the procedural steps for safely handling Neuropeptide SF.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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